(3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol

• IUPAC Name: (3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C19H26N4O2/c24-19-15-21(14-18(19)22-8-10-25-11-9-22)12-16-2-4-17(5-3-16)13-23-7-1-6-20-23/h1-7,18-19,24H,8-15H2/t18-,19-/m0/s1
• InChI Key: RMZHJKYDZJGLFM-OALUTQOASA-N
• Canonical SMILES: C1COCCN1C2CN(CC2O)CC3=CC=C(C=C3)CN4C=CC=N4
• Isomeric SMILES: C1COCCN1[C@H]2CN(C[C@@H]2O)CC3=CC=C(C=C3)CN4C=CC=N4
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

(3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol is a complex organic compound that features a pyrrolidine ring, a morpholine ring, and a pyrazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

Formation of the pyrrolidine ring: This can be achieved through a cyclization reaction involving an appropriate amine and a dihalide.

Introduction of the morpholine ring: This step involves the nucleophilic substitution of a halogenated pyrrolidine derivative with morpholine.

Attachment of the pyrazole moiety: This is often done through a coupling reaction, such as a Suzuki or Heck reaction, using a pyrazole-containing reagent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert ketones or aldehydes back to alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the pyrazole and morpholine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Chemistry

In chemistry, (3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids. It can serve as a probe to investigate biochemical pathways and mechanisms.

Medicine

In medicine, this compound is being explored for its therapeutic potential. It may act as an inhibitor or modulator of specific enzymes or receptors, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathway. These interactions can lead to various biological effects, depending on the target and the context.

Comparison with Similar Compounds

Similar Compounds

(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one: This compound shares a similar pyrrolidine core but differs in its substituents, leading to different biological activities.

4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1): This compound has a similar arylmethylene linkage but lacks the morpholine and pyrazole rings, resulting in distinct chemical properties.

Uniqueness

The uniqueness of (3S,4S)-4-morpholin-4-yl-1-[[4-(pyrazol-1-ylmethyl)phenyl]methyl]pyrrolidin-3-ol lies in its combination of the pyrrolidine, morpholine, and pyrazole rings. This unique structure allows for diverse chemical reactivity and potential biological activity, making it a valuable compound for research and development.